Cas no 1375064-53-1 (Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate)
Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate is a heterocyclic compound featuring both isoxazole and pyrrole moieties, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural framework is valuable for constructing complex molecules due to the reactivity of the isoxazole ring and the electron-rich pyrrole system. The methyl ester group enhances solubility and facilitates further functionalization, such as hydrolysis or amidation. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, including potential kinase inhibitors or antimicrobial agents. Its stability under standard conditions and well-characterized reactivity profile make it a reliable building block for targeted synthetic applications.
1375064-53-1 structure
Product Name:Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate
CAS No:1375064-53-1
MF:C10H10N2O3
MW:206.198002338409
MDL:MFCD22192341
CID:1056730
Update Time:2025-06-07
Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate
- Methyl 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylate
- 7083AJ
- TRA0048768
- SY015188
- Methyl5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate
- METHYL 5-(1-METHYLPYRROL-2-YL)-1,2-OXAZOLE-3-CARBOXYLATE
-
- MDL: MFCD22192341
- Inchi: 1S/C10H10N2O3/c1-12-5-3-4-8(12)9-6-7(11-15-9)10(13)14-2/h3-6H,1-2H3
- InChI Key: QOTQMCIMLRRIDB-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)OC)=N1)C1=CC=CN1C
Computed Properties
- Exact Mass: 206.06900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Topological Polar Surface Area: 57.3
Experimental Properties
- PSA: 57.26000
- LogP: 1.46670
Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB451624-250 mg |
Methyl 5-(1-methyl-2-pyrrolyl)isoxazole-3-carboxylate; . |
1375064-53-1 | 250mg |
€213.00 | 2023-06-15 | ||
| abcr | AB451624-1 g |
Methyl 5-(1-methyl-2-pyrrolyl)isoxazole-3-carboxylate; . |
1375064-53-1 | 1g |
€439.20 | 2023-06-15 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M66640-5g |
Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate |
1375064-53-1 | 5g |
¥11329.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M66640-1g |
Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate |
1375064-53-1 | 1g |
¥3199.0 | 2021-09-08 | ||
| Chemenu | CM320425-5g |
methyl 5-(1-methyl-1H-pyrrol-2-yl)isoxazole-3-carboxylate |
1375064-53-1 | 95% | 5g |
$799 | 2021-08-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851114-5g |
Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate |
1375064-53-1 | ≥97% | 5g |
6,793.20 | 2021-05-17 | |
| Chemenu | CM320425-1g |
methyl 5-(1-methyl-1H-pyrrol-2-yl)isoxazole-3-carboxylate |
1375064-53-1 | 95% | 1g |
$*** | 2023-03-30 | |
| TRC | M221910-10mg |
Methyl 5-(1-Methyl-2-pyrrolyl)Isoxazole-3-carboxylate |
1375064-53-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M221910-50mg |
Methyl 5-(1-Methyl-2-pyrrolyl)Isoxazole-3-carboxylate |
1375064-53-1 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M221910-100mg |
Methyl 5-(1-Methyl-2-pyrrolyl)Isoxazole-3-carboxylate |
1375064-53-1 | 100mg |
$ 115.00 | 2022-06-04 |
Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
1375064-53-1 (Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate) Related Products
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- 94405-09-1(1H-Pyrrole-2-carboxylic acid, 5-(3-methyl-5-isoxazolyl)-, ethyl ester)
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- 893638-37-4(5-(pyridin-2-yl)-1,2-oxazole-3-carboxylic acid)
- 1326814-81-6(5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid)
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